Cas no 4414-81-7 (1H-Indole-1-propanenitrile,3-methyl-)
4414-81-7 structure
Product Name:1H-Indole-1-propanenitrile,3-methyl-
CAS No:4414-81-7
MF:C12H12N2
MW:184.237082481384
MDL:MFCD00052087
CID:328006
PubChem ID:2797175
Update Time:2025-04-19
1H-Indole-1-propanenitrile,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-propanenitrile,3-methyl-
- 3-(3-Methyl-1H-indol-1-yl)propanenitrile
- 3-(3-methylindol-1-yl)propanenitrile
- 3-methyl-1H-Indole-1-propanenitrile
- 1-(2-cyanoethyl)-3-methylindole
- 3-(3-methyl-indol-1-yl)-propionitrile
- 3-(3-methylindolyl)propanenitrile
- HMS562F22
- FT-0613618
- AKOS005199026
- DTXSID70383892
- MFCD00052087
- Maybridge1_007348
- EPIANDROSTERONEACETATE
- CS-0365599
- TS-02571
- AS-9960
- SCHEMBL22911510
- 4414-81-7
- DB-070516
-
- MDL： MFCD00052087
- Inchi： 1S/C12H12N2/c1-10-9-14(8-4-7-13)12-6-3-2-5-11(10)12/h2-3,5-6,9H,4,8H2,1H3
- InChI Key： RGVHVYXPVVRNAJ-UHFFFAOYSA-N
- SMILES： N1(C=C(C)C2C=CC=CC1=2)CCC#N
Computed Properties
- Exact Mass: 184.10000
- Monoisotopic Mass: 184.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.05
- Melting Point: 87 °C
- Boiling Point: 376.6°Cat760mmHg
- Flash Point: 181.6°C
- Refractive Index: 1.58
- PSA: 28.72000
- LogP: 2.86338
1H-Indole-1-propanenitrile,3-methyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-1-propanenitrile,3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 085519-1g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile, 97% |
4414-81-7 | 97% | 1g |
$120.00 | 2023-09-09 | |
| Matrix Scientific | 085519-10g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile, 97% |
4414-81-7 | 97% | 10g |
$756.00 | 2023-09-09 | |
| Chemenu | CM236033-5g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 95%+ | 5g |
$314 | 2021-08-04 | |
| Chemenu | CM236033-10g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 95%+ | 10g |
$495 | 2021-08-04 | |
| Chemenu | CM236033-1g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 95%+ | 1g |
$122 | 2023-02-02 | |
| Chemenu | CM236033-5g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 95%+ | 5g |
$335 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436269-1g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 97% | 1g |
￥1001.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436269-5g |
3-(3-Methyl-1H-indol-1-yl)propanenitrile |
4414-81-7 | 97% | 5g |
￥3465.00 | 2024-05-13 |
1H-Indole-1-propanenitrile,3-methyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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